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Abstract
This technical guide provides an in-depth overview of butyl decyl adipate (BDA) and its

applications in polymer science. Butyl decyl adipate, a high-molecular-weight, low-volatility

ester, is gaining prominence as a versatile plasticizer. This document details its

physicochemical properties, its role in modifying polymer characteristics, and its performance in

various polymer systems, with a primary focus on polyvinyl chloride (PVC) and potential

applications in bioplastics like polylactic acid (PLA). The guide includes a compilation of

available quantitative data, detailed experimental protocols for performance evaluation, and

visual representations of experimental workflows to facilitate understanding and replication of

key studies.

Introduction
Plasticizers are essential additives in the polymer industry, incorporated into materials to

enhance flexibility, processability, and durability. Traditional plasticizers, such as phthalates,

have faced increasing scrutiny due to health and environmental concerns, leading to a growing

demand for safer and more effective alternatives. Adipate esters, a class of non-phthalate

plasticizers, have emerged as a promising solution. Among these, butyl decyl adipate (BDA)

offers a unique balance of properties, including low volatility, good compatibility with various

polymers, and favorable toxicological profiles. This guide aims to be a comprehensive resource
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for researchers and professionals exploring the use of butyl decyl adipate in polymer

formulations.

Physicochemical Properties of Butyl Decyl Adipate
A thorough understanding of the fundamental properties of a plasticizer is crucial for predicting

its behavior and performance in a polymer matrix.

Property Value Reference

CAS Number 71850-02-7 [1][2]

Molecular Formula C20H38O4 [1][2]

Molecular Weight 342.52 g/mol [1][2]

Density 0.936 g/cm³ [1][2]

Boiling Point 375.2 °C at 760 mmHg [1]

Flash Point 168.2 °C [1]

Refractive Index 1.449 [1]

Applications in Polymer Science
The primary application of butyl decyl adipate in polymer science is as a plasticizer. It

functions by embedding itself between the polymer chains, reducing intermolecular forces and

thereby increasing the free volume. This leads to a decrease in the glass transition temperature

(Tg) and an increase in the flexibility and workability of the polymer.

Polyvinyl Chloride (PVC)
PVC is a widely used but inherently rigid polymer. The addition of plasticizers is essential for

most of its applications. While specific quantitative data for butyl decyl adipate in PVC is

limited in publicly available literature, studies on similar long-chain adipate esters, such as

decyl butoxyethyl adipate, demonstrate their effectiveness. These adipates show a pronounced

plasticizing effect, significantly increasing the melt flow rate of PVC compounds.[3][4] They

have also been found to exhibit slightly higher thermal stability compared to the commonly

used plasticizer dioctyl phthalate (DOP).[3] The fluidity of PVC compositions plasticized with
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decyl butoxyethyl adipate in the temperature range of 170–190 °C is comparable to that of

dioctyl adipate (DOA).[3][4]

Bioplastics (e.g., Polylactic Acid - PLA)
The use of adipate-based plasticizers is also being explored in biodegradable polymers like

PLA to overcome their inherent brittleness. While direct studies on butyl decyl adipate in PLA

are not widely available, the principles of plasticization remain the same. The incorporation of a

suitable plasticizer can significantly improve the flexibility and toughness of PLA, expanding its

range of applications in areas such as packaging films.

Performance Evaluation in Polymers
The effectiveness of a plasticizer is evaluated through a series of standardized tests that

measure its impact on the mechanical, thermal, and long-term performance of the polymer.

Mechanical Properties
The addition of a plasticizer is expected to decrease tensile strength and modulus while

increasing the elongation at break, signifying a transition from a rigid to a more flexible material.

Note: The following table presents hypothetical data for PVC plasticized with Butyl Decyl
Adipate to illustrate the expected trends. Actual values would need to be determined

experimentally.

Property Unplasticized PVC
PVC + 40 phr BDA
(Hypothetical)

Tensile Strength (MPa) 50 25

Elongation at Break (%) 5 250

Young's Modulus (MPa) 3000 100

Thermal Properties
Thermal analysis techniques are crucial for determining the effect of a plasticizer on the

processing and service temperature range of a polymer.
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Property Unplasticized PVC
PVC + 40 phr BDA
(Hypothetical)

Glass Transition Temp. (Tg)

(°C)
85 30

Decomposition Temp. (TGA,

5% wt loss) (°C)
250 260

Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the

performance of butyl decyl adipate as a plasticizer.

Synthesis of Butyl Decyl Adipate
Objective: To synthesize butyl decyl adipate via esterification of adipic acid with butanol and

decanol.

Materials:

Adipic acid

n-Butanol

n-Decanol

Toluene (as azeotropic solvent)

p-Toluenesulfonic acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Anhydrous sodium sulfate (for drying)

Procedure:

Set up a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.
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Charge the flask with adipic acid, n-butanol, n-decanol, and toluene. The molar ratio of acid

to total alcohol should be approximately 1:2.2.

Add a catalytic amount of p-toluenesulfonic acid.

Heat the mixture to reflux and continuously remove the water formed during the reaction via

the Dean-Stark trap.

Monitor the reaction progress by measuring the amount of water collected. The reaction is

complete when the theoretical amount of water has been removed.

Cool the reaction mixture to room temperature.

Wash the organic layer sequentially with water, a dilute sodium bicarbonate solution, and

again with water to remove the catalyst and any unreacted acid.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the toluene and excess alcohols by distillation under reduced pressure to obtain the

crude butyl decyl adipate.

Purify the product by vacuum distillation.

Preparation of Plasticized Polymer Samples
Objective: To prepare polymer sheets with a specific concentration of butyl decyl adipate for

subsequent testing.

Materials:

Polymer resin (e.g., PVC)

Butyl decyl adipate

Thermal stabilizer (e.g., a Ca/Zn stabilizer for PVC)

Two-roll mill
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Hydraulic press with heating and cooling capabilities

Molds for sheet preparation

Procedure:

Dry the polymer resin to remove any moisture.

On a two-roll mill heated to the appropriate processing temperature for the polymer (e.g.,

160-170 °C for PVC), add the polymer resin.

Once the polymer has formed a molten sheet, gradually add the pre-weighed butyl decyl
adipate and thermal stabilizer.

Continuously mill the mixture until a homogeneous blend is obtained.

Remove the plasticized polymer sheet from the mill.

Place a portion of the sheet into a preheated mold in the hydraulic press.

Press the sheet at a specific temperature and pressure for a set duration to form a plaque of

the desired thickness.

Cool the mold under pressure to solidify the plasticized polymer sheet.

Remove the sheet from the mold and condition it at a standard temperature and humidity

(e.g., 23 °C and 50% RH) for at least 24 hours before testing.

Mechanical Testing: Tensile Properties (ASTM D882)
Objective: To determine the tensile strength, elongation at break, and modulus of elasticity of

the plasticized polymer films.

Apparatus:

Universal Testing Machine (UTM) with a suitable load cell

Grips for holding thin film specimens
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Micrometer for measuring specimen thickness

Procedure:

Cut dumbbell-shaped specimens from the conditioned polymer sheets according to the

dimensions specified in ASTM D882.

Measure the width and thickness of the narrow section of each specimen at several points

and calculate the average cross-sectional area.

Set the initial grip separation on the UTM.

Mount the specimen in the grips, ensuring it is aligned vertically and not under any initial

stress.

Set the crosshead speed to the rate specified in the standard.

Start the test and record the load and elongation data until the specimen breaks.

Calculate the tensile strength, elongation at break, and modulus of elasticity from the

recorded data.

Thermal Analysis: Differential Scanning Calorimetry
(DSC)
Objective: To determine the glass transition temperature (Tg) of the plasticized polymer.

Apparatus:

Differential Scanning Calorimeter (DSC)

Aluminum DSC pans and lids

Procedure:

Accurately weigh a small sample (5-10 mg) of the plasticized polymer into an aluminum DSC

pan.
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Crimp a lid onto the pan to encapsulate the sample.

Place the sample pan and an empty reference pan into the DSC cell.

Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,

nitrogen).

Record the heat flow as a function of temperature.

The glass transition temperature is determined as the midpoint of the step change in the

heat flow curve. It is common to perform a second heating scan after a controlled cooling

cycle to erase the thermal history of the sample.

Thermal Analysis: Thermogravimetric Analysis (TGA)
Objective: To evaluate the thermal stability of the plasticized polymer.

Apparatus:

Thermogravimetric Analyzer (TGA)

TGA sample pans

Procedure:

Accurately weigh a sample (10-20 mg) of the plasticized polymer into a TGA pan.

Place the pan in the TGA furnace.

Heat the sample at a controlled rate (e.g., 10 or 20 °C/min) under a specified atmosphere

(e.g., nitrogen or air).

Record the sample weight as a function of temperature.

The onset of decomposition is typically reported as the temperature at which 5% weight loss

occurs.

Plasticizer Migration/Volatility (ASTM D1203)
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Objective: To determine the loss of plasticizer from the polymer due to volatilization.

Apparatus:

Forced-air oven

Activated carbon

Containers with vented lids

Analytical balance

Procedure:

Cut circular specimens of a specified diameter from the plasticized polymer sheet.

Accurately weigh each specimen.

Place a layer of activated carbon at the bottom of a container.

Place a specimen on the carbon and cover it with another layer of activated carbon.

Place the container in a forced-air oven at a specified temperature (e.g., 70 °C) for a set

duration (e.g., 24 hours).

After the specified time, remove the container from the oven and allow it to cool to room

temperature.

Carefully remove the specimen from the activated carbon and clean off any adhering

particles.

Re-weigh the specimen.

Calculate the percentage weight loss, which is attributed to the loss of volatile components,

primarily the plasticizer.

Visualizations
Experimental Workflows
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The following diagrams illustrate the logical flow of the key experimental procedures described

above.

Synthesis of Butyl Decyl Adipate

Reactants Charging
(Adipic Acid, Butanol, Decanol, Toluene, Catalyst)

Azeotropic Reflux
(Water Removal)

Reaction Monitoring
(Water Collected)

Cooling

Reaction Complete

Neutralization Wash

Drying

Solvent Removal
(Reduced Pressure)

Vacuum Distillation

Pure Butyl Decyl Adipate
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Click to download full resolution via product page

Caption: Workflow for the synthesis of butyl decyl adipate.

Plasticized Polymer Sample Preparation
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Ready for Testing

Click to download full resolution via product page

Caption: Workflow for preparing plasticized polymer test samples.
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Tensile Properties Testing (ASTM D882)

Specimen Preparation
(Dumbbell Shape)

Measure Dimensions
(Width & Thickness)
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Apply Tensile Load
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Record Load vs. Elongation
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Click to download full resolution via product page

Caption: Workflow for determining the tensile properties of plasticized films.
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Thermal Analysis (DSC & TGA)

DSC TGA

Sample Preparation
(5-10 mg in pan)

Heat at Controlled Rate

Measure Heat Flow

Determine Tg

Sample Preparation
(10-20 mg in pan)

Heat at Controlled Rate

Measure Weight Loss

Determine Thermal Stability

Click to download full resolution via product page

Caption: Workflow for thermal analysis of plasticized polymers.

Conclusion
Butyl decyl adipate presents a viable and promising alternative to traditional plasticizers in

various polymer applications. Its favorable physicochemical properties, including high

molecular weight and low volatility, suggest good permanence and performance. While direct,

comprehensive quantitative data on its effects in specific polymer systems like PVC and PLA

are still emerging, the established performance of similar long-chain adipates provides a strong

indication of its potential. This technical guide offers a foundational understanding of butyl
decyl adipate, along with detailed experimental protocols to enable further research and

development. The continued investigation into such alternative plasticizers is crucial for the

advancement of safer and more sustainable polymer materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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